Methyl 4-(trifluoromethyl)benzoate
Overview
Description
Methyl 4-(trifluoromethyl)benzoate is an ester . It is a clear colorless to very pale yellow liquid .
Molecular Structure Analysis
The molecular formula of Methyl 4-(trifluoromethyl)benzoate is C9H7F3O2 . Unfortunately, the specific molecular structure analysis is not available in the search results.Chemical Reactions Analysis
Methyl 4-(trifluoromethyl)benzoate can undergo reduction catalyzed by MoO2Cl2 . More detailed information about its chemical reactions is not available in the search results.Physical And Chemical Properties Analysis
Methyl 4-(trifluoromethyl)benzoate is a liquid at room temperature . It has a melting point of 13-14 °C and a boiling point of 94-95 °C at 21 mmHg . Its density is 1.268 g/mL at 25 °C .Scientific Research Applications
Synthesis of Salicylanilide 4-(trifluoromethyl)benzoates
4-(Trifluoromethyl)benzoic acid, which is closely related to Methyl 4-(trifluoromethyl)benzoate, has been used in the synthesis of salicylanilide 4-(trifluoromethyl)benzoates . This is achieved via N,N?-dicyclohexylcarbodiimide coupling in dry N,N-dimethylformamide .
Internal Standard in GC/MS Analysis
4-(Trifluoromethyl)benzoic acid has also been used as an internal standard during the ultra-trace analysis of fluorinated aromatic carboxylic acids by GC/MS method .
Synthesis of Trisubstituted Imidazole Derivatives
Methyl 4-fluorobenzoate, another compound similar to Methyl 4-(trifluoromethyl)benzoate, can be used in the synthesis of trisubstituted imidazole derivatives containing a 4-fluorophenyl group, a pyrimidine ring, and a CN- or CONH2-substituted benzyl moiety .
Safety And Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is a combustible liquid and may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective equipment, and avoiding breathing its dust, fume, gas, mist, vapors, or spray .
properties
IUPAC Name |
methyl 4-(trifluoromethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O2/c1-14-8(13)6-2-4-7(5-3-6)9(10,11)12/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VAZWXPJOOFSNLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60334353 |
Source
|
| Record name | Methyl 4-(trifluoromethyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60334353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(trifluoromethyl)benzoate | |
CAS RN |
2967-66-0 |
Source
|
| Record name | Methyl 4-(trifluoromethyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60334353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 4-(trifluoromethyl)benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Methyl 4-(trifluoromethyl)benzoate in synthesizing pyrazolo[1,5-a]pyrimidine derivatives?
A1: Methyl 4-(trifluoromethyl)benzoate serves as a starting material in the synthesis of a key intermediate, 3-(4-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine. [] This intermediate is then reacted with diethyl 2-phenylmalonates to produce the desired 6-arylsubstituted pyrazolo[1,5-a]pyrimidine derivatives. []
Q2: Can you describe the reaction steps involving Methyl 4-(trifluoromethyl)benzoate in this synthesis process?
A2: Certainly. The synthesis process involves two main steps:
- Condensation and Cyclization: Methyl 4-(trifluoromethyl)benzoate is reacted with methyl methoxyacetate via a cross-ester condensation reaction. The resulting product then undergoes hydrolysis and decarboxylation to yield 2-Methoxy-4'-trifluoromethyl acetophenone. This compound is then condensed with acetonitrile followed by a cyclization reaction with hydrazine hydrate to yield the desired intermediate, 3-(4-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine. []
- Formation of Pyrazolo[1,5-a]pyrimidine: The synthesized 3-(4-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine is then reacted with diethyl 2-phenylmalonates to obtain the final 6-arylsubstituted pyrazolo[1,5-a]pyrimidine derivatives. []
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